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Cat. No.: B15183171

For Researchers, Scientists, and Wood Protection Professionals

This guide provides an objective comparison of the leaching performance of various copper-
based wood preservatives. Understanding the extent to which copper leaches from treated
wood is critical for assessing the long-term efficacy of the preservative and its potential
environmental impact. The data and methodologies presented herein are compiled from peer-
reviewed studies and standardized testing protocols to aid in the informed selection and
development of wood protection technologies.

Comparative Leaching Data

The following table summarizes the quantitative data on copper leaching from wood treated
with different copper-based preservative systems. The data is primarily derived from studies
employing accelerated laboratory leaching tests, which are designed to simulate long-term
exposure in a condensed timeframe.
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Note: Leaching rates can be influenced by a variety of factors including wood species,

preservative retention level, and the specific conditions of the leaching test.

Experimental Protocols

The evaluation of preservative leaching is most commonly conducted using standardized

laboratory methods designed to accelerate the process. These tests provide a basis for

comparing the relative performance of different preservative systems under controlled

conditions.
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AWPA E11-16: Standard Method for Accelerated
Evaluation of Preservative Leaching

The American Wood Protection Association (AWPA) Standard E11 is a widely accepted method
for evaluating the leachability of waterborne wood preservatives.[5][6][7] While this method is
intended to assess the potential for long-term efficacy, the data is not meant to predict direct
environmental impacts.[5][7]

Key Methodological Steps:

e Specimen Preparation: Small blocks of wood, typically 19mm cubes, are treated with the
wood preservative to a specified retention level.[6] The small size and high proportion of end-
grain in these specimens are designed to significantly accelerate the leaching process.[5][7]

e Immersion: The treated and conditioned wood blocks are immersed in deionized water. The
standard specifies a set ratio of water volume to wood volume.

e Leaching Period: The blocks remain immersed for a designated period, typically 14 to 17
days.[6] The water is periodically or continuously agitated to facilitate leaching.

» Leachate Analysis: At specified intervals, the leachate (water containing leached
preservative components) is collected and analyzed for its copper content using analytical
techniques such as atomic absorption spectroscopy or inductively coupled plasma mass
spectrometry.

o Data Expression: The amount of copper leached is typically expressed as a percentage of
the original amount of preservative in the wood.[5][7]

It is important to note that while the AWPA E11 method is a valuable tool for comparative
analysis, studies have shown that it may overestimate the leaching of some components
compared to natural exposure, while underestimating others.[8] Other non-standard laboratory
and field leaching tests are also used to provide a more comprehensive understanding of
preservative performance under various conditions.[1]

Experimental Workflow for Comparative Leaching
Studies
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The following diagram illustrates a typical workflow for conducting a comparative study on the
leaching of copper-based wood preservatives.
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Caption: Workflow for a comparative leaching study of wood preservatives.

Discussion of Leaching Characteristics

The transition from older preservatives like Chromated Copper Arsenate (CCA) to newer
copper-based systems such as Alkaline Copper Quaternary (ACQ) and Copper Azole (CA) was
driven by environmental and health concerns over arsenic and chromium.[2][9] However, these
alternative formulations often contain higher concentrations of copper to maintain efficacy.[1]

Studies have indicated that copper leaching is generally highest from ACQ-treated wood.[1] In
contrast, micronized copper systems, where fine copper particles are suspended rather than
dissolved, tend to exhibit lower percentages of copper leaching.[1][10] This is attributed to the
lower water solubility of the micronized copper particles.[11]

The leaching of copper from treated wood is a complex process influenced by factors such as
the specific preservative formulation, the fixation chemistry of the copper within the wood
structure, and the environmental conditions to which the wood is exposed, including rainfall,
soil contact, and the pH of the surrounding media.[9][12] Concerns remain regarding the
potential toxicity of leached copper to aquatic organisms.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://standards.globalspec.com/std/10030239/awpa-e11
https://www.fpl.fs.usda.gov/documnts/pdf2019/fpl_2019_lebow001.pdf
https://store.accuristech.com/standards/awpa-e11-16-r2022?product_id=1921417
https://wfs.swst.org/index.php/wfs/article/view/2511
https://wfs.swst.org/index.php/wfs/article/view/2511
https://pmc.ncbi.nlm.nih.gov/articles/PMC2847651/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2847651/
https://npic.orst.edu/factsheets/treatedwood.html
https://www.researchgate.net/publication/364326059_Effect_of_micronized_copper_treatments_on_retention_strength_properties_copper_leaching_and_decay_resistance_of_plantation_grown_Melia_dubia_Cav_wood
https://research.fs.usda.gov/?r=0
https://www.benchchem.com/product/b15183171#comparative-leaching-studies-of-copper-based-wood-preservatives
https://www.benchchem.com/product/b15183171#comparative-leaching-studies-of-copper-based-wood-preservatives
https://www.benchchem.com/product/b15183171#comparative-leaching-studies-of-copper-based-wood-preservatives
https://www.benchchem.com/product/b15183171#comparative-leaching-studies-of-copper-based-wood-preservatives
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15183171?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15183171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15183171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

